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Compound of Interest

Compound Name: Ethofumesate

Cat. No.: B166128 Get Quote

An In-depth Technical Guide to the Chemical Structure and Synthesis of Ethofumesate

Introduction
Ethofumesate is a selective systemic herbicide belonging to the benzofuran family, widely

utilized for the pre- and post-emergence control of annual grasses and broadleaf weeds in

various crops, including sugar beets, turf, and onions.[1][2] Its mode of action involves the

inhibition of very-long-chain fatty acid synthesis, which disrupts the growth of meristems, slows

cell division, and limits the formation of the waxy cuticle in susceptible plants.[3][4] This

document provides a detailed overview of the chemical structure of ethofumesate and a

comprehensive description of its synthesis pathway, including experimental protocols and

quantitative data.

Chemical Structure of Ethofumesate
Ethofumesate, with the IUPAC name (±)-2-ethoxy-2,3-dihydro-3,3-dimethylbenzofuran-5-yl

methanesulfonate, is a chiral compound that exists as a racemic mixture of two enantiomers.[1]

The core of the molecule is a benzofuran ring system.
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Identifier Value

Chemical Formula C₁₃H₁₈O₅S

IUPAC Name
(2-ethoxy-3,3-dimethyl-2H-1-benzofuran-5-yl)

methanesulfonate

CAS Number 26225-79-6

Molecular Weight 286.35 g/mol

Canonical SMILES
CCOC1C(C2=C(O1)C=CC(=C2)OS(=O)(=O)C)

(C)C

InChIKey IRCMYGHHKLLGHV-UHFFFAOYSA-N

Synthesis Pathway of Ethofumesate
The commercial production of ethofumesate is a multi-step process. A common and

documented pathway involves the reaction of morpholine with isobutyraldehyde, followed by a

cyclization reaction with p-benzoquinone to form the benzofuran core. This intermediate

subsequently undergoes sulfonation and reaction with ethanol to yield the final product.
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Caption: Synthesis pathway of Ethofumesate from starting materials.
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Experimental Protocols and Quantitative Data
The synthesis of ethofumesate is typically carried out in a series of sequential reactions. The

following protocols are based on a common manufacturing process.

Step 1: Reaction of Morpholine and Isobutyraldehyde
Methodology: Morpholine and isobutyraldehyde are reacted in an aromatic hydrocarbon

solvent such as benzene, toluene, or xylene.

Data:

Parameter Value

Reaction Temperature 0 - 120 °C

| Reaction Time | 2 - 10 hours |

Step 2: Cyclization Reaction
Methodology: The product from Step 1 is reacted with p-benzoquinone in an aromatic

solvent to carry out a cyclization reaction, forming the benzofuran ring structure.

Data:

Parameter Value

Reaction Temperature 20 - 80 °C

| Reaction Time | 2 - 10 hours |

Step 3: Sulfonation Reaction
Methodology: The benzofuran derivative from Step 2 undergoes a sulfonation reaction with

methanesulfonyl chloride. This reaction is conducted in the presence of an acid-binding

agent to neutralize the HCl byproduct. Suitable agents include potassium carbonate, sodium

carbonate, ethylenediamine, or triethylamine.
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Data:

Parameter Value

Reaction Temperature 20 - 80 °C

| Reaction Time | 2 - 16 hours |

Step 4: Final Synthesis with Ethanol
Methodology: The sulfonated intermediate from Step 3 is reacted with ethanol under acidic

conditions (e.g., using hydrochloric acid or sulfuric acid) to generate the final product,

ethofumesate.

Data:

Parameter Value

Reaction Temperature 10 - 80 °C

| Reaction Time | 2 - 16 hours |

Purification
Methodology: The final step in the manufacturing process is the purification of the crude

ethofumesate. This is typically achieved through crystallization and recrystallization to

obtain a product of high purity. Equipment such as reaction vessels designed for high

temperatures and pressures, distillation units, and crystallization equipment are essential for

this process.

Logical Workflow for Synthesis
The overall workflow from raw materials to the final purified product involves a sequence of

chemical transformations followed by physical purification steps.
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Caption: General workflow for the production of Ethofumesate.

Conclusion
The synthesis of ethofumesate is a well-established chemical process involving several key

transformations to construct the benzofuran core and subsequently functionalize it to yield the

active herbicide. The process parameters, such as temperature and reaction time, are critical

for optimizing the yield and purity of the final product. The detailed understanding of its

chemical structure and synthesis pathway is essential for researchers and professionals

involved in agrochemical development and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethofumesate (Ref: AE B049913) [sitem.herts.ac.uk]

2. downloads.regulations.gov [downloads.regulations.gov]

3. docs.lib.purdue.edu [docs.lib.purdue.edu]

4. albaugh.com [albaugh.com]

To cite this document: BenchChem. [Ethofumesate chemical structure and synthesis
pathway]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b166128?utm_src=pdf-body-img
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-body
https://www.benchchem.com/product/b166128?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/278.htm
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0406-0029/content.pdf
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1033&context=hlapubs
https://www.albaugh.com/docs/unitedstateslibraries/productfiles/ethofumesate-4-sc-select-fact-sheet-.pdf
https://www.benchchem.com/product/b166128#ethofumesate-chemical-structure-and-synthesis-pathway
https://www.benchchem.com/product/b166128#ethofumesate-chemical-structure-and-synthesis-pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b166128#ethofumesate-chemical-structure-and-
synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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